Cas no 57729-79-0 (4-Amino-3-chloro-5-nitrobenzotrifluoride)

• Product Name: 4-Amino-3-chloro-5-nitrobenzotrifluoride
• CAS No: 57729-79-0
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• MDL: MFCD00042153
• CID: 89956
• PubChem ID: 24884140
• Update Time: 2025-06-11

4-Amino-3-chloro-5-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitro-4-(trifluoromethyl)aniline
• 4-Amino-3-chloro-5-nitrobenzotrifluoride
• 2-chloro-6-nitro-4-trifluoromethylaniline
• 6-chloro-2-nitro-4-(trifluoromethyl)phenylamine
• SCHEMBL205303
• 57729-79-0
• A831570
• CS-0204640
• 2-chloranyl-6-nitro-4-(trifluoromethyl)aniline
• 2-Chloro-6-nitro-4-(trifluoromethyl)aniline, 97%
• J-508979
• FT-0617489
• DTXSID50370109
• AT10482
• AKOS015890347
• AS-9208
• doi:10.14272/JLWRJMVXRUKFPA-UHFFFAOYSA-N.1
• MFCD00042153
• 4-amino-3-chloro-5-nitro-benzotrifluoride
• STL557931
• DB-053093
• BBL104116

• MDL： MFCD00042153
• Inchi： 1S/C7H4ClF3N2O2/c8-4-1-3(7(9,10)11)2-5(6(4)12)13(14)15/h1-2H,12H2
• InChI Key： JLWRJMVXRUKFPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.99100
• Monoisotopic Mass: 239.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.5744 (estimate)
• Melting Point: 65-69 °C
• Boiling Point: 257.6°Cat760mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.542
• PSA: 71.84000
• LogP: 3.95360
• Solubility: Insoluble

4-Amino-3-chloro-5-nitrobenzotrifluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R36/37/38
• Safety Term：S26-S36-S36/37/39

Additional information on 4-Amino-3-chloro-5-nitrobenzotrifluoride

Comprehensive Overview of 4-Amino-3-chloro-5-nitrobenzotrifluoride (CAS No. 57729-79-0): Properties, Applications, and Industry Insights

4-Amino-3-chloro-5-nitrobenzotrifluoride (CAS No. 57729-79-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrobenzotrifluoride derivative features a trifluoromethyl group, an amino group, and a nitro group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₇H₄ClF₃N₂O₂, highlights its potential for high reactivity and selectivity in various industrial processes.

The growing demand for fluorinated compounds in modern chemistry has positioned 4-Amino-3-chloro-5-nitrobenzotrifluoride as a key player in research and development. Scientists and manufacturers are increasingly exploring its use in drug discovery, particularly for designing molecules with enhanced bioavailability and metabolic stability. Recent studies emphasize its role in creating targeted therapeutics, aligning with the global trend toward personalized medicine.

In the agrochemical sector, CAS 57729-79-0 is gaining attention for its potential in developing next-generation crop protection agents. With rising concerns about food security and sustainable farming, researchers are investigating its derivatives as eco-friendly alternatives to traditional pesticides. This aligns with the Green Chemistry movement, which prioritizes environmentally benign synthesis routes.

From a technical perspective, 4-Amino-3-chloro-5-nitrobenzotrifluoride exhibits notable physicochemical properties. Its melting point ranges between 120-125°C, and it demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. These characteristics make it suitable for multistep organic synthesis, particularly in reactions requiring controlled conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

The compound’s electron-withdrawing trifluoromethyl group has sparked interest in materials science, where it contributes to the development of advanced polymers and electronic materials. Innovations in flexible electronics and conductive coatings have leveraged its ability to modify electron density in aromatic systems, a topic frequently searched in academic databases.

Safety and handling of 4-Amino-3-chloro-5-nitrobenzotrifluoride follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling. Regulatory compliance, including REACH and TSCA registrations, ensures its safe use across global markets.

Recent advancements in continuous flow chemistry have optimized the production of CAS 57729-79-0, reducing waste and improving yield—a response to industry demands for sustainable manufacturing. This innovation addresses frequently searched queries about cost-effective synthesis and process intensification in chemical engineering forums.

In conclusion, 4-Amino-3-chloro-5-nitrobenzotrifluoride represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its applications span life sciences, agriculture, and advanced materials, reflecting the compound’s adaptability to evolving technological needs. As research continues, this compound is poised to play a pivotal role in addressing global challenges through scientific innovation.